Cas no 1015533-23-9 (potassium 4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-ylsulfanide)

• Product Name: potassium 4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-ylsulfanide
• CAS No: 1015533-23-9
• MF: C₈H₆FKN₂S₃
• MW: 284.438341617584
• CID: 5165863
• Update Time: 2026-03-04

potassium 4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-ylsulfanide Chemical and Physical Properties

Names and Identifiers

• potassium [4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl]sulfanide
• 3-(4-fluorophenyl)-1,3,4-Thiadiazolidine-2,5-dithione potassium salt (1:1)
• potassium 4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-ylsulfanide

• Inchi： 1S/C8H5FN2S3.K.H/c9-5-1-3-6(4-2-5)11-8(13)14-7(12)10-11;;/h1-4H,(H,10,12);;
• InChI Key： PGEUGXCUTMMONF-UHFFFAOYSA-N
• SMILES： S=C1SC(=S)NN1C1C=CC(F)=CC=1.[KH]

Additional information on potassium 4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-ylsulfanide

Comprehensive Overview of Potassium 4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-ylsulfanide (CAS No. 1015533-23-9)

The compound potassium 4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-ylsulfanide (CAS No. 1015533-23-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group and a thiadiazole core, makes it a subject of interest for scientists exploring novel bioactive compounds. The presence of sulfanylidene and sulfanide functional groups further enhances its reactivity, enabling diverse applications in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability and bioavailability. This trend aligns with the growing focus on precision medicine and sustainable agriculture, where CAS No. 1015533-23-9 could play a pivotal role. Researchers are particularly intrigued by its potential as a building block for designing enzyme inhibitors or crop protection agents, addressing pressing global challenges like drug resistance and food security.

The synthesis of potassium 4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-ylsulfanide involves multi-step organic reactions, often starting from 4-fluorobenzaldehyde derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Its solubility in polar solvents like DMSO or water facilitates its use in biological assays, a key consideration for drug discovery teams.

From an industrial perspective, this compound’s scalable synthesis and cost-effectiveness are critical factors. Companies investing in green chemistry are exploring catalytic methods to produce it with minimal waste, reflecting the broader shift toward eco-friendly manufacturing. Additionally, its compatibility with high-throughput screening platforms makes it valuable for AI-driven drug design initiatives, a hot topic in 2024’s scientific community.

Safety and handling of CAS No. 1015533-23-9 adhere to standard laboratory protocols, with no significant environmental hazards reported. Its stability under ambient conditions ensures ease of storage, though inert atmosphere handling is recommended for long-term preservation. As regulatory agencies emphasize transparency in chemical data, detailed documentation of its physicochemical properties (e.g., melting point, logP) is increasingly available in public databases.

Future research directions may explore its structure-activity relationships (SAR) in targeting specific biological pathways. With the rise of computational chemistry, molecular docking studies could predict its interactions with proteins, accelerating hit-to-lead optimization. For agrochemical applications, its potential as a biodegradable pesticide precursor aligns with the EU’s stringent Farm to Fork sustainability goals.

In summary, potassium 4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-ylsulfanide represents a versatile scaffold at the intersection of medicinal chemistry and material science. Its relevance to personalized therapeutics and climate-smart agriculture ensures continued interest from academia and industry alike.